(3R,4S,5R,6R)-6-(Hydroxymethyl)(413C)oxane-2,3,4,5-tetrol

Specification

• CAS No.: 478518-56-8
• Molecular Formula: C6H12O6
• Molecular Weight: 181.148
• IUPAC Name: (3R,4S,5R,6R)-6-(hydroxymethyl)(413C)oxane-2,3,4,5-tetrol
• Standard InChI: InChI=1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3+,4+,5-,6?/m1/s1/i4+1
• Standard InChI Key: GZCGUPFRVQAUEE-XWVGIIHOSA-N
• SMILES: C(C1C(C(C(C(O1)O)O)O)O)O

Introduction

(3R,4S,5R,6R)-6-(Hydroxymethyl)(413C)oxane-2,3,4,5-tetrol is a compound that belongs to the category of sugar alcohols, derived from glucose. It is characterized by its specific stereochemistry and the presence of a carbon-13 ($^{13}$C) label at the fourth carbon position. This compound is of interest in biochemical research due to its structural and functional properties.

Synthesis and Preparation

The synthesis of (3R,4S,5R,6R)-6-(Hydroxymethyl)(413C)oxane-2,3,4,5-tetrol typically involves the reduction of glucose. This can be achieved through catalytic hydrogenation or enzymatic methods that selectively reduce specific functional groups while preserving others. The use of ${}^{13}$C labeling allows for its application in metabolic studies and as a tracer in drug development processes.

Biochemical Applications

This compound is involved in various biochemical pathways, particularly in energy metabolism. It can influence glycemic responses and is used as a substrate in metabolic studies. The ${}^{13}$C labeling enables its use as a tracer to quantify metabolic processes and drug interactions.

Pharmaceutical Applications

In pharmaceuticals, (3R,4S,5R,6R)-6-(Hydroxymethyl)(413C)oxane-2,3,4,5-tetrol is utilized for its health benefits. It can be incorporated into drug molecules to enhance cellular uptake, improving drug delivery to target cells.

Food Science Applications

As a sugar alcohol, this compound is used in food science as a sweetening agent. Its low glycemic index makes it suitable for applications where reduced sugar content is desired.

Applications

Field	Application
Biochemistry	Metabolic studies, tracer in drug development
Pharmaceuticals	Enhancing drug delivery
Food Science	Sweetening agent